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Compound of Interest

Compound Name: N4-Acetyl-2'-deoxycytidine

Cat. No.: B150700

Application Notes and Protocols for N4-Acetyl-
2'-deoxycytidine Powder

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed guidelines for the safe handling and optimal storage of N4-
Acetyl-2'-deoxycytidine powder to ensure its integrity and stability for research and
development applications.

General Information

N4-Acetyl-2'-deoxycytidine is a modified nucleoside utilized in the synthesis of nucleic acid
analogs and as a component in the development of antiviral and anticancer therapies.[1] Its
structural similarity to natural nucleosides allows for its incorporation into DNA, making it a
valuable tool in studying gene expression and regulation.[1] Proper handling and storage are
critical to maintain its purity and performance in experimental settings.

Safety and Handling Precautions
2.1 Personal Protective Equipment (PPE)

Always handle N4-Acetyl-2'-deoxycytidine powder in a well-ventilated area.[2][3] The use of
appropriate personal protective equipment is mandatory to prevent exposure.
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Gloves: Wear protective gloves.[2][4]

Eye Protection: Use safety goggles with side-shields.[4]

Lab Coat: A lab coat or other protective clothing should be worn.[2]

Respiratory Protection: If dust formation is likely, a suitable respirator should be used.[4]
2.2 Hazard Identification

N4-Acetyl-2'-deoxycytidine may cause skin irritation, serious eye irritation, and respiratory
irritation.[2][4] It is also harmful if swallowed.[4]

2.3 First Aid Measures

 In case of eye contact: Immediately rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[2][4]

 In case of skin contact: Wash with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Take off contaminated clothing and wash it before reuse.[2][5]

 If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2][5]

e If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.[5]

Storage Conditions

Proper storage is crucial for maintaining the stability and shelf life of N4-Acetyl-2'-
deoxycytidine powder.

3.1 Short-Term Storage

For short-term storage (days to weeks), keep the powder in a dry, dark place at 0 - 4 °C. Some
suppliers also recommend storage at 2-8°C.[1][6]

3.2 Long-Term Storage
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For long-term storage (months to years), it is recommended to store the powder at -20 °C.[7]
The product should be protected from light.[8]

3.3 Container

Store in a tightly-closed container.[2][3]

Quantitative Data Summary

. Value/Recommend
Parameter Condition i Source(s)
ation

Short-term (days to
Storage Temperature 0-4°Cor2-8°C [1][2][6]
weeks)

Long-term (months to

-20 °C [7]
years)
Stock Solution Stable for 6 months

In DMSO at -80°C . [8]
Storage (protect from light)

Stable for 1 month
In DMSO at -20°C ] [8]
(protect from light)

125 mg/mL (464.25
Solubility In DMSO mM) with ultrasonic [8]

assistance

White, off-white to
Appearance ] [1]
faint yellow powder

Purity > 98% (HPLC) [1]

Experimental Protocols

Protocol 5.1: Preparation of Stock Solutions

This protocol outlines the steps for preparing a stock solution of N4-Acetyl-2'-deoxycytidine in
DMSO.

Materials:
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e N4-Acetyl-2'-deoxycytidine powder

e Anhydrous DMSO (newly opened is recommended as hygroscopic DMSO can impact
solubility)[8]

 Sterile microcentrifuge tubes or vials
» Vortex mixer

 Ultrasonic bath

Procedure:

» Equilibrate the N4-Acetyl-2'-deoxycytidine powder to room temperature before opening the
container to prevent moisture condensation.

» Weigh the desired amount of powder in a sterile microcentrifuge tube.

e Add the calculated volume of anhydrous DMSO to achieve the desired concentration (e.g.,
for a 10 mM stock solution, add the appropriate volume of DMSO to the weighed powder).

» Vortex the tube to mix the contents.
« If the powder is not fully dissolved, use an ultrasonic bath to aid dissolution.[8]

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Store the stock solution aliquots at -20°C for up to one month or at -80°C for up to six
months, protected from light.[8]

Workflow Diagrams
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Workflow for Handling and Storage of N4-Acetyl-2'-deoxycytidine Powder

Receiving and Initial Storage

Receive Shipment

Y

Inspect Container for Damage

Y

Log into Inventory

Y

Store at Recommended
Temperature (2-8°C or -20°C)

Prepare for Use

Handling angr Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Weigh Powder in a
Ventilated Area

Y

Dissolve in Anhydrous DMSO
(Use Ultrasonic Bath if Needed)

Y

Aliquot into Single-Use Tubes

Storage of Powder and Solutions

Store Powder at -20°C Store Stock Solutions at -20°C
(Long-Term) or 2-8°C (Short-Term) (1 Month) or -80°C (6 Months)
Y Y

Protect from Light

Click to download full resolution via product page

Caption: Logical workflow for receiving, handling, and storing N4-Acetyl-2'-deoxycytidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Handling and storage conditions for N4-Acetyl-2'-
deoxycytidine powder.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150700#handling-and-storage-conditions-for-n4-
acetyl-2-deoxycytidine-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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